(1S,2S,3S)-2-Amino-3-(propan-2-yl)cyclopentane-1-carboxylic acid
Description
(1S,2S,3S)-2-Amino-3-(propan-2-yl)cyclopentane-1-carboxylic acid is a non-proteinogenic α-amino acid featuring a cyclopentane backbone substituted with an amino group at C2, a carboxylic acid at C1, and an isopropyl group at C2. Its stereochemistry (1S,2S,3S) distinguishes it from other cyclopentane-based amino acids and influences its physicochemical properties and biological interactions.
Properties
CAS No. |
821766-77-2 |
|---|---|
Molecular Formula |
C9H17NO2 |
Molecular Weight |
171.24 g/mol |
IUPAC Name |
(1S,2S,3S)-2-amino-3-propan-2-ylcyclopentane-1-carboxylic acid |
InChI |
InChI=1S/C9H17NO2/c1-5(2)6-3-4-7(8(6)10)9(11)12/h5-8H,3-4,10H2,1-2H3,(H,11,12)/t6-,7-,8-/m0/s1 |
InChI Key |
KJMFBUFJFBDJHK-FXQIFTODSA-N |
Isomeric SMILES |
CC(C)[C@@H]1CC[C@@H]([C@H]1N)C(=O)O |
Canonical SMILES |
CC(C)C1CCC(C1N)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Stereoisomers and Positional Analogs
The stereochemistry and substituent positions on the cyclopentane ring significantly affect biological activity and physical properties. Key analogs include:
Key Observations :
- The isopropyl group in the target compound increases molecular weight and hydrophobicity compared to simpler analogs like (1R,3S)-3-aminocyclopentanecarboxylic acid .
- Stereochemistry impacts physical properties: cis-configured analogs (e.g., cis-2-amino-1-cyclopentanecarboxylic acid) exhibit higher melting points (~220°C) due to stronger intermolecular interactions .
Functional Group Modifications
Hydroxy and Guanidino Derivatives
- (1S,2S,3S,4R)-3-[(1S)-1-Acetamido-2-ethylbutyl]-4-carbamimidamido-2-hydroxycyclopentanecarboxylic acid (): Adds hydroxy (C2), acetamido (C3 side chain), and carbamimidamido (C4) groups.
Fluorinated Analogs
- (1S,3S)-3-Amino-4-(hexafluoropropan-2-ylidenyl)cyclopentane-1-carboxylic acid (BCF3) (): Fluorine atoms increase electronegativity and metabolic stability. Inhibits ornithine aminotransferase (OAT) with Ki < 1 μM, demonstrating the impact of fluorinated substituents on enzyme binding .
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